Cas no 2172117-75-6 (3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine)

• Product Name: 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• CAS No: 2172117-75-6
• MF: C₁₀H₁₆ClNO₂S
• MW: 249.75754070282
• CID: 6484536
• PubChem ID: 165507595
• Update Time: 2025-05-23

3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• EN300-1289864
• 3-(2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethoxy)propan-1-amine
• 2172117-75-6

• Inchi： 1S/C10H16ClNO2S/c11-10-3-2-9(14-10)8-15-7-6-13-5-1-4-12/h2-3H,1,4-8,12H2
• InChI Key： JYPFEQBXSMTQGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCOCCCN)O1

Computed Properties

• Exact Mass: 249.0590276g/mol
• Monoisotopic Mass: 249.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.7Ų

Additional information on 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine

Comprehensive Overview of 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine (CAS No. 2172117-75-6)

3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine (CAS No. 2172117-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chlorofuran ring, a methylsulfanyl linker, and an ethoxypropan-1-amine tail, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural similarity to compounds used in drug discovery and crop protection.

The compound's CAS No. 2172117-75-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing curiosity about its synthetic pathways, physicochemical properties, and applications in medicinal chemistry. For instance, its chlorofuran moiety is often explored for its role in enhancing molecular stability and bioactivity, a topic widely discussed in peer-reviewed journals. Additionally, the methylsulfanyl group is known to influence metabolic pathways, making it a hotspot for pharmacokinetic studies.

From an SEO perspective, queries like "3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine synthesis" or "CAS 2172117-75-6 applications" rank highly, underscoring the demand for detailed technical insights. This aligns with broader industry interests in sustainable synthesis methods and green chemistry, as researchers seek eco-friendly routes to produce such intermediates. The compound's potential role in antimicrobial or anti-inflammatory agents also ties into current healthcare priorities, further driving its popularity in scientific literature.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine, ensuring purity and consistency for research use. Its solubility in polar solvents and thermal stability are frequently documented, aiding in process optimization. Moreover, computational studies leveraging molecular docking and QSAR models have been conducted to predict its interactions with biological targets, a method gaining traction in AI-driven drug design.

In summary, 3-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine (CAS No. 2172117-75-6) represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its multifaceted structure and adaptability to diverse research needs ensure its continued prominence in both academic and industrial settings. As innovation accelerates, this compound is poised to remain a key player in the development of next-generation therapeutic and agrochemical solutions.